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Compound of Interest

Compound Name: GA-017

Cat. No.: B10830394 Get Quote

For researchers in drug discovery and cell biology, the Hippo signaling pathway presents a

compelling target for therapeutic intervention in areas like cancer and regenerative medicine. At

the heart of this pathway lie the LATS1/2 kinases, and their inhibition has emerged as a

promising strategy to modulate cell proliferation and fate. This guide provides a detailed

comparison of GA-017, a potent LATS1/2 inhibitor, with its known chemical analogues, offering

a comprehensive overview of their performance in key functional assays.

This document summarizes quantitative data, outlines experimental protocols, and visualizes

the underlying biological and experimental frameworks to assist researchers in selecting the

optimal tool compound for their specific needs.

Quantitative Performance in Functional Assays
The following table summarizes the reported in vitro potencies of GA-017 and its chemical

analogues against their primary targets, the LATS1 and LATS2 kinases, as well as their effects

on cell proliferation.
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Compound Target IC50 (nM)
Cell-Based
Assay

EC50 (µM) Reference

GA-017 LATS1 4.10
SKOV3 cell

growth
3.51 [1]

LATS2 3.92 [1]

GA-002 LATS1 3.93 Not Reported Not Reported

LATS2 3.87

VT02956 LATS1 0.76

YAP/TAZ

phosphorylati

on inhibition

(HEK293A)

0.16 [2]

LATS2 0.52

YAP/TAZ

phosphorylati

on inhibition

(4T1)

0.43 [2]

NIBR-LTSi
LATS

(general)
1.4

YAP signaling

activation
1.0 - 2.7 [3]

Liver

organoid

formation

0.35 [3]

Signaling Pathway and Experimental Workflow
To understand the mechanism of action of GA-017 and its analogues, it is crucial to visualize

the Hippo signaling pathway they modulate. Furthermore, a standardized experimental

workflow is essential for the consistent evaluation of these compounds.
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Compound Preparation

Functional Assays

Data Analysis

Prepare stock solutions of
GA-017 and analogues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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